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Compound of Interest

Compound Name: Thorium,chloride

Cat. No.: B13764616

This technical guide provides an in-depth overview of the core thermodynamic properties of
thorium tetrachloride (ThCls). The information is intended for researchers, scientists, and
professionals in drug development and related fields who require a thorough understanding of
this compound's physicochemical characteristics. This document summarizes key quantitative
data in structured tables, outlines the experimental methodologies used for their determination,
and presents a logical workflow for these experimental processes.

Physical and Thermodynamic Data

Thorium tetrachloride is a white, hygroscopic, crystalline solid at room temperature.[1][2] It is an
important intermediate in the purification of thorium metal.[3] The following tables summarize
the key physical and thermodynamic properties of ThCla.

Table 1: Physical Properties of Thorium Tetrachloride
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Property Value References
Molar Mass 373.85 g/mol [4115][6]
Appearance \s/\;:idte, hygroscopic crystalline (1]
Density 4.59 g/cm?3 [11[41617118]
Melting Point 770 °C (1043 K) [1][2][6][8]
Boiling Point 921 °C (1194 K) [1][21[6][8]
Crystal Structure Tetragonal [1]

Table 2: Standard Thermodynamic Properties of Formation of Thorium Tetrachloride (at 298.15
K)

Property State Value References

Standard Molar
Enthalpy of Formation  Solid -1190.3 kJ/mol [4]
(AfH®)

Standard Molar Gibbs

Energy of Formation Solid -1101.2 kJ/mol [4]
(AfG®)
Standard Molar )

Solid 195.8 J/(mol-K) [4]
Entropy (S°)
Standard Molar
Enthalpy of Formation  Gas -973 kJ/mol [4]
(AfH®)
Standard Molar

Gas 395.8 J/(mol-K) [4]

Entropy (S°)

Table 3: Molar Heat Capacity, Enthalpy of Fusion, and Enthalpy of Vaporization of Thorium
Tetrachloride
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Property State Value References

Molar Heat Capacity

at Constant Pressure Gas (at 298.15 K) 101.3 J/(mol-K) [4]
(Cp)
Molar Enthalpy of ) o

) Solid to Liquid 61.5 £ 5.0 kd/mol [9]
Fusion (AfusH)
Enthalpy of Transition ] 5.0 £ 1.5 kd/mol at

Solid [°]

(a-pB) 679 K

Table 4: Vapor Pressure of Thorium Tetrachloride

Temperature (°C) Vapor Pressure (Torr) References
697 10 [4]
781 100 [4]

Experimental Protocols for Thermodynamic
Characterization

The determination of the thermodynamic properties of thorium tetrachloride involves a range of
specialized experimental techniques. The following is an overview of the principal
methodologies.

Calorimetry

Calorimetry is a primary technique for measuring the heat changes associated with chemical
reactions and physical transitions.

e Solution Calorimetry: This method is employed to determine the standard enthalpy of
formation (AfH®) of ThCla.[9] The protocol involves dissolving a known mass of thorium
tetrachloride in a suitable solvent within a calorimeter and measuring the heat evolved or
absorbed. By constructing a thermochemical cycle involving the dissolution of thorium metal
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and the formation of HCl in the same solvent, the enthalpy of formation of ThCls can be
calculated.

Adiabatic Calorimetry: This technique is used to measure the heat capacity (Cp) as a
function of temperature, as well as the enthalpy of phase transitions.[9] The sample is placed
in a calorimeter that is thermally isolated from its surroundings. A known amount of electrical
energy is supplied to the sample, and the resulting temperature increase is measured. This
allows for the precise determination of the heat capacity. For phase transitions, the energy
required to complete the transition at a constant temperature provides the enthalpy of that
transition.

Vapor Pressure Measurement Techniques

Determining the vapor pressure of a substance as a function of temperature is crucial for
understanding its volatility and for deriving its enthalpy of vaporization.

Transpiration Method: In this dynamic method, an inert carrier gas is passed over a heated
sample of ThCls at a known flow rate.[10] The gas becomes saturated with the vapor of the
substance. By measuring the mass loss of the sample or by trapping and quantifying the
transported vapor, the partial pressure of the substance can be determined using the ideal
gas law.

Knudsen Effusion Method: This technique is suitable for substances with low vapor
pressures. A sample of ThCla is placed in a Knudsen cell, which is a small, heated container
with a tiny orifice. When the cell is heated in a vacuum, the substance effuses through the
orifice. The rate of mass loss is measured, and from this, the vapor pressure can be
calculated using the Hertz-Knudsen equation. This method is often coupled with a mass
spectrometer to identify the gaseous species.[11]

Torsion-Effusion Method: This is a variation of the Knudsen effusion method where the
effusion cell is suspended by a torsion fiber.[11] The cell has two orifices pointing in opposite
directions. The recoil force from the effusing vapor causes the cell to rotate, and the angle of
twist of the suspension fiber is proportional to the vapor pressure.

Visualization of Experimental Workflow
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The following diagram illustrates a generalized workflow for the experimental determination of

the thermodynamic properties of a solid inorganic compound like thorium tetrachloride.

Sample Preparation

Synthesis of High-Purity ThCl4

:

Purification (e.g., Sublimation)

:
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Heat Capacity (Cp)

Enthalpy of Formation (AfH®)
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Caption: Generalized workflow for thermodynamic property determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. Thorium(lV) chloride [a.osmarks.net]

. WebElements Periodic Table » Thorium » thorium tetrachloride [winter.group.shef.ac.uk]
. Thorium(1V) chloride - Wikipedia [en.wikipedia.org]

. thorium(1V) chloride [chemister.ru]

. THORIUM CHLORIDE CAS#: 10026-08-1 [m.chemicalbook.com]

. Thorium Chloride [drugfuture.com]

. atsdr.cdc.gov [atsdr.cdc.gov]

. Thorium Chloride | IBILABS.com [ibilabs.com]

°
(] [e0] ~ (o)) )] EaN w N -

. Thermodynamic Description of the ACI-ThCI4 (A = Li, Na, K) Systems [mdpi.com]
e 10. Thermodynamics of the vaporisation of thorium tetrachloride [inis.iaea.org]
e 11. pubs.aip.org [pubs.aip.org]

 To cite this document: BenchChem. [A Comprehensive Technical Guide on the
Thermodynamic Properties of Thorium Tetrachloride]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b13764616#thermodynamic-properties-
of-thorium-tetrachloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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